Octopamine-13C2,15N
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Description
Octopamine-13C2,15N is a neurosecretory product . It is a stable isotope labelled API and is part of the Octopamine API family . It is used in research related to adrenergic receptors, neurotransmission, depression, Parkinson’s, schizophrenia, stress and anxiety, and pain and inflammation .
Molecular Structure Analysis
The molecular formula of this compound is 13C2 C6 H11 15N O2 . C2 H4 O2 . Its molecular weight is 216.209 .Future Directions
A study published in the Proceedings of the National Academy of Sciences has discovered how octopamine, the major “fight-or-flight” neurotransmitter in invertebrates, communicates with other cells in mammalian brains to prevent cell death . This discovery could help inform future therapies for Alzheimer’s disease, Parkinson’s, and bipolar disorder, all of which have been associated with dysregulated levels of octopamine in the brain .
properties
CAS RN |
1189693-94-4 |
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Molecular Formula |
C₆¹³C₂H₁₁¹⁵NO₂ |
Molecular Weight |
156.16 |
synonyms |
α-(Aminomethyl)-4-hydroxybenzenemethanol-13C2,15N; (+/-)-Octopamine-_x000B_13C2,15N; (+/-)-p-Octopamaine-13C2,15N; DL-Octopamine-13C2,15N; Epirenor-13C2,15N; NSC 108685-13C2,15N; Norfen-13C2,15N; Octopamine-13C2,15N; dl-Octopamine-13C2,15N; |
Origin of Product |
United States |
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